Cas no 856076-63-6 (2-(Benzoyloxy)-4,6-dimethoxybenzaldehyde)

• Product Name: 2-(Benzoyloxy)-4,6-dimethoxybenzaldehyde
• CAS No: 856076-63-6
• CID: 4660700
• Update Time: 2025-05-21

2-(Benzoyloxy)-4,6-dimethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Benzoyloxy)-4,6-dimethoxybenzaldehyde

Additional information on 2-(Benzoyloxy)-4,6-dimethoxybenzaldehyde

2-(Benzoyloxy)-4,6-dimethoxybenzaldehyde: A Comprehensive Overview

2-(Benzoyloxy)-4,6-dimethoxybenzaldehyde is a highly specialized organic compound with the CAS registry number 856076-63-6. This compound is characterized by its unique molecular structure, which includes a benzaldehyde moiety substituted with a benzoyloxy group and two methoxy groups at the 4 and 6 positions of the aromatic ring. The compound's structure not only imparts it with distinct chemical properties but also makes it a subject of interest in various research domains, including pharmacology, material science, and synthetic chemistry.

Recent studies have highlighted the potential of 2-(Benzoyloxy)-4,6-dimethoxybenzaldehyde as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel pharmaceutical agents, particularly in the context of anti-inflammatory and antioxidant therapies. The compound's ability to undergo various chemical transformations, such as Suzuki coupling and Heck reactions, has further expanded its utility in organic synthesis. These findings underscore the importance of 856076-63-6 in advancing drug discovery and development.

In addition to its pharmacological applications, 2-(Benzoyloxy)-4,6-dimethoxybenzaldehyde has been investigated for its potential in materials science. The compound's aromaticity and substituent effects make it a promising candidate for use in the development of advanced materials, such as organic semiconductors and sensors. Recent research has demonstrated that the compound can be incorporated into thin-film transistor (TFT) devices, exhibiting favorable electrical properties that could enhance device performance.

The synthesis of 2-(Benzoyloxy)-4,6-dimethoxybenzaldehyde involves a multi-step process that typically begins with the preparation of the benzaldehyde derivative. Key steps include Friedel-Crafts acylation to introduce the benzoyloxy group and subsequent methylation reactions to install the methoxy substituents. Optimization of reaction conditions, such as temperature and catalyst selection, has been critical in achieving high yields and purity levels.

From an analytical perspective, 856076-63-6 has been thoroughly characterized using modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) confirms the molecular formula as C₁₅H₁₂O₄, while nuclear magnetic resonance (NMR) spectroscopy provides insights into the compound's structural arrangement. These analytical methods are essential for ensuring the compound's identity and quality during both synthesis and application phases.

The environmental impact of 2-(Benzoyloxy)-4,6-dimethoxybenzaldehyde is another area of growing interest. Researchers have evaluated its biodegradation potential under various environmental conditions, revealing that the compound exhibits moderate biodegradability. This information is crucial for assessing its ecological footprint and guiding sustainable practices in its production and use.

In conclusion, 2-(Benzoyloxy)-4,6-dimethoxybenzaldehyde (CAS No. 856076-63-6) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its functionality, this compound is poised to play an increasingly important role in shaping future innovations.